3-Oxazolidineethanol

• IUPAC Name: 2-(1,3-oxazolidin-3-yl)ethanol
• InChI: InChI=1S/C5H11NO2/c7-3-1-6-2-4-8-5-6/h7H,1-5H2
• InChI Key: UPIKAIAOTXEAAZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCN1CCO
• Molecular Formula: C5H11NO2
• DSSTOX Substance ID: DTXSID8066553
• Molecular Weight: 117.15 g/mol
• Physical Description: Liquid
• CAS No.: 20073-50-1

Description

3-Oxazolidineethanol is a useful research compound. Its molecular formula is C5H11NO2 and its molecular weight is 117.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Oxidation and Reduction Properties

One significant application of 3-Oxazolidineethanol (specifically 2-Ethyl-1-hydroxy-2,5,5-trimethyl-3-oxazolidine, a related compound) is its interaction with superoxide. Samuni et al. (1988) discovered that this compound can be oxidized by superoxide, a reaction proposed for assaying superoxide. This reaction exhibits a superoxide dismutase-like function, which is critical in reducing oxidative stress in cells (Samuni et al., 1988).

Inhibition of Lipid Peroxidation

Nilsson et al. (1990) explored the effects of this compound and its oxidized form on lipid peroxidation in rat liver microsomes. They found that both compounds acted as inhibitors of lipid peroxidation, with the ability to delay the onset of peroxidation and inhibit its rate (Nilsson, Carlin, & Bylund‐Fellenius, 1990).

Stereoselectivity in Chemical Reactions

In the field of chemistry, Fazylov et al. (2013) noted the stereoselectivity of reactions involving this compound derivatives. The stereoselectivity of these compounds is influenced by the nature of reactants and solvents, making them useful in enantioselective synthesis (Fazylov et al., 2013).

Role in Synthesis of Chiral Compounds

The compound's utility in synthesizing chiral compounds was also highlighted by Maezaki et al. (2001), who found that a 3-acyl-2-(N-cyanoimino)oxazolidine derivative acted as an enantioselective acylating agent for secondary alkyl amines (Maezaki, Furusawa, Uchida, & Tanaka, 2001).

Applications in Fragrance Chemistry

Favreau et al. (2000) reported on the synthesis of new aliphatic 3-oxazolines, derived from 1,3-oxazolidines, which show potential in fragrance chemistry due to their interesting properties and organoleptic characteristics (Favreau, Lizzani-Cuvelier, Loiseau, Duñach, & Fellous, 2000).

Use in Polymer and Paint Industry

Khrustalev et al. (2007) explored the synthesis of 2-substituted-1,3-oxazolidines, emphasizing their application in various industries, including medicine, agriculture, and particularly in polymer and paint and varnish industry (Khrustalev, Suleimenova, Fazylov, & Gazaliev, 2007).

Safety and Hazards

The hazards of 3-Oxazolidineethanol are based on the standardised system of statements and pictograms established under the CLP (Classification Labelling and Packaging) Regulation.

Mechanism of Action

Target of Action

• Its role is to inhibit bacterial protein synthesis by preventing the formation of the 70S initiation complex .

Mode of Action

• This disruption of protein synthesis leads to bacterial growth inhibition .

Biochemical Pathways

• This binding occurs only prior to the formation of the first peptide bond .

Pharmacokinetics

• Impact on Bioavailability : Its pharmacokinetic properties influence its bioavailability .

Action Environment

• Stability may vary under different conditions, impacting its therapeutic effectiveness .

Biochemical Analysis

Biochemical Properties

3-Oxazolidineethanol plays a significant role in biochemical reactions, particularly in the synthesis of pharmaceutical intermediates. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with alcohol dehydrogenases, which catalyze the oxidation of alcohols to aldehydes or ketones. This interaction is crucial for the compound’s role in metabolic pathways involving alcohol metabolism . Additionally, this compound can form hydrogen bonds with proteins, influencing their structure and function.

Cellular Effects

This compound affects various types of cells and cellular processes. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, in certain cell types, this compound can modulate the activity of signaling molecules such as cyclic adenosine monophosphate (cAMP), leading to changes in gene expression . Furthermore, it can impact cellular metabolism by altering the activity of key metabolic enzymes, thereby affecting the overall metabolic flux within the cell.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with specific biomolecules at the molecular level. It can bind to enzyme active sites, either inhibiting or activating their activity. For instance, this compound has been shown to inhibit the activity of certain oxidoreductases, leading to changes in the redox state of the cell . Additionally, it can influence gene expression by interacting with transcription factors or other regulatory proteins, thereby modulating the transcriptional activity of specific genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light or heat . Long-term exposure to this compound in in vitro or in vivo studies has been associated with changes in cellular function, including alterations in cell proliferation and differentiation.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enhancing metabolic activity or modulating immune responses. At high doses, this compound can exhibit toxic or adverse effects, including hepatotoxicity and neurotoxicity . Threshold effects have been observed, where the compound’s impact on cellular function changes dramatically at specific dosage levels.

Metabolic Pathways

This compound is involved in several metabolic pathways, including those related to alcohol metabolism. It interacts with enzymes such as alcohol dehydrogenases and aldehyde dehydrogenases, which play crucial roles in the oxidation of alcohols to aldehydes and further to carboxylic acids . These interactions can influence the overall metabolic flux and levels of specific metabolites within the cell.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be transported across cell membranes via passive diffusion or facilitated transport mechanisms . Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation within specific cellular compartments.

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. The compound can be directed to specific compartments or organelles within the cell, such as the mitochondria or endoplasmic reticulum . This localization can affect the compound’s activity and function, as it may interact with different sets of biomolecules in various subcellular environments.

Customer Q & A

Q1: What is the focus of the research paper provided?

A1: The research paper focuses on the synthesis of 2-Ethyl-3-oxazolidineethanol, a derivative of 3-Oxazolidineethanol, from Propanal and Diethanolamine. [] The study investigates the kinetics and optimization of this synthesis process. []

Q2: Can you elaborate on the significance of studying the kinetics and optimization of this synthesis process?

A2: Understanding the kinetics of the reaction, including the reaction rate and factors influencing it, allows for the development of efficient and scalable synthesis methods. [] Process optimization aims to identify the ideal reaction conditions, such as temperature, pressure, and catalyst concentration, that maximize yield and minimize waste. [] This knowledge is crucial for industrial-scale production of 2-Ethyl-3-oxazolidineethanol, which may have applications in various fields.